Cas no 172729-99-6 ((S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate)

• Product Name: (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate
• CAS No: 172729-99-6
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 4816310
• Update Time: 2025-05-26

(S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate
• (1S)-1-t-butoxycarbonylamino-1-isopropyl-1-(imidazol-2-yl)methane
• tert-butyl N-[(1S)-1-(1H-imidazol-2-yl)-2-methylpropyl]carbamate
• (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate

• Inchi： 1S/C12H21N3O2/c1-8(2)9(10-13-6-7-14-10)15-11(16)17-12(3,4)5/h6-9H,1-5H3,(H,13,14)(H,15,16)/t9-/m0/s1
• InChI Key： JBXDMAZUZGPYFJ-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C1=NC=CN1)C(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 2
• Topological Polar Surface Area: 67

Additional information on (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate

Professional Introduction to (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate (CAS No. 172729-99-6)

(S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate, identified by its CAS number 172729-99-6, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a chiral center and an imidazole moiety, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic chemistry.

The structure of (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate consists of a carbamate group linked to a tert-butyl group and a side chain containing an imidazole ring. The presence of the imidazole ring suggests possible interactions with biological targets, such as enzymes or receptors, which are often modulated by imidazole-based compounds. The chiral center at the carbamate moiety further enhances the compound's potential as a pharmacophore, allowing for the exploration of enantiomeric effects in drug design.

In recent years, there has been growing interest in the development of drugs that target neurological disorders, where chiral imidazole derivatives have shown promise. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The carbamate group in (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate can serve as a hinge-binding motif, facilitating interactions with specific amino acid residues in target proteins.

Moreover, the tert-butyl group provides steric hindrance, which can be crucial for optimizing binding affinity and selectivity. The combination of these features makes this compound a valuable candidate for further investigation in medicinal chemistry. Recent computational studies have suggested that modifications to the side chain could enhance binding to specific enzymes, potentially leading to more effective therapeutic agents.

The synthesis of (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate presents unique challenges due to its complex structure. Advanced synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the final product retains its chiral integrity, which is critical for its biological activity.

One of the key areas of research involving this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a vital role in many cellular processes, and their dysregulation is associated with various diseases. The imidazole ring and carbamate moiety in (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate are well-suited for interacting with the ATP-binding pockets of kinases, making it a promising scaffold for drug discovery.

Preclinical studies have begun to explore the pharmacological properties of derivatives of this compound. Initial findings suggest that certain modifications can lead to enhanced potency and reduced toxicity. These results are encouraging and warrant further investigation into the therapeutic potential of this class of molecules.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The synthesis and characterization of (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate have benefited from collaborations between academic researchers and industry scientists. Such partnerships are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion, (S)-Tert-Butyl (1-(1H-imidazol-2-yl)-2-methylpropyl)carbamate (CAS No. 172729-99-6) represents a significant advancement in pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery, with potential applications in treating neurological disorders and other diseases. As research continues to uncover new insights into its biological activity, this compound is poised to play a crucial role in the development of next-generation therapeutics.